2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride

• CAS RN: 19974-65-3
• Molecular Formula: C18H28ClNO
• Molecular Weight: 309.9 g/mol
• IUPAC Name: 2-[cyclopentyl(phenyl)methyl]-3-methoxypiperidine;hydrochloride
• InChI: InChI=1S/C18H27NO.ClH/c1-20-16-12-7-13-19-18(16)17(15-10-5-6-11-15)14-8-3-2-4-9-14;/h2-4,8-9,15-19H,5-7,10-13H2,1H3;1H
• InChI Key: QIASHKMAGHNCJI-UHFFFAOYSA-N
• SMILES: COC1CCCNC1C(C2CCCC2)C3=CC=CC=C3.Cl
• synonyms: 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride

Description

2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride, also known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. BTCP has been extensively studied for its potential use in scientific research as a tool for studying the central nervous system. The compound is known to have a unique mechanism of action, which makes it an important tool for studying the biochemical and physiological effects of drugs on the brain.

Mechanism Of Action

2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride acts as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. By inhibiting the dopamine transporter, 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride increases the concentration of dopamine in the synapse, leading to an increase in dopamine signaling. This unique mechanism of action makes 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride an important tool for studying the effects of drugs on the brain.
Biochemical and Physiological Effects:
2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has been shown to have a range of biochemical and physiological effects on the brain. The compound has been shown to increase dopamine signaling, which can lead to a range of effects such as increased motivation, reward, and pleasure. 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has also been shown to have an effect on other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Advantages And Limitations For Lab Experiments

2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has several advantages as a tool for scientific research. The compound is highly selective for the dopamine transporter, which makes it an important tool for studying the effects of drugs on dopamine signaling. 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride is also relatively stable and can be easily synthesized in the laboratory. However, there are also limitations to the use of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride in lab experiments. The compound has been shown to have some toxicity in animal studies, which limits its use in certain experiments. Additionally, the use of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride in human studies is limited due to ethical considerations.

Future Directions

There are several future directions for research on 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride. One area of research is to investigate the effects of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Another area of research is to investigate the potential therapeutic uses of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride, such as in the treatment of drug addiction. Additionally, further research is needed to investigate the safety and toxicity of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride in animal and human studies.
Conclusion:
In conclusion, 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride, or 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride, is a synthetic compound that has been extensively studied for its potential use in scientific research. The compound has a unique mechanism of action, which makes it an important tool for studying the effects of drugs on the brain. 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has several advantages as a tool for scientific research, but there are also limitations to its use. Future research on 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride will help to further our understanding of the central nervous system and the potential therapeutic uses of the compound.

Synthesis Methods

2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride is synthesized by reacting 2-cyclopentylbenzyl chloride with 3-methoxypiperidine in the presence of a base, followed by the addition of hydrochloric acid to obtain the hydrochloride salt of the compound. The synthesis of 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has been extensively studied for its potential use in scientific research. The compound is known to have a high affinity for the dopamine transporter, which makes it an important tool for studying the central nervous system. 2-(alpha-Cyclopentylbenzyl)-3-methoxypiperidine hydrochloride has been used in various studies to investigate the effects of drugs on dopamine transporters and to understand the mechanisms of drug addiction.